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Compound of Interest

Compound Name: Biomycin

Cat. No.: B606653 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Chlortetracycline is a broad-spectrum antibiotic, the first member of the tetracycline class to be

identified.[1][2] It functions by inhibiting protein synthesis in bacteria, binding to the 30S and

sometimes 50S ribosomal subunits to prevent the attachment of aminoacyl-tRNA.[2][3][4] This

mechanism makes it effective against a wide range of Gram-positive and Gram-negative

bacteria, as well as other microorganisms.[4] In research and clinical settings, accurate and

consistent preparation of Chlortetracycline stock solutions is crucial for obtaining reliable and

reproducible experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of

Chlortetracycline hydrochloride (HCl) stock solutions.

Chemical Properties
Chlortetracycline is typically used in its hydrochloride salt form, which enhances its stability and

solubility. It appears as a bright yellow crystalline powder.[2][3] It is known to be photosensitive

and should be protected from light to prevent degradation.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b606653?utm_src=pdf-interest
https://www.apexbt.com/chlortetracycline-hcl.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9737862.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9737862.htm
https://lktlabs.com/product/chlortetracycline-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/54682468
https://pubchem.ncbi.nlm.nih.gov/compound/54682468
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9737862.htm
https://lktlabs.com/product/chlortetracycline-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9737862.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₂₂H₂₃ClN₂O₈ · HCl [1][3]

Molecular Weight 515.34 g/mol [1][4]

CAS Number 64-72-2 [1][3]

Appearance Yellow Crystalline Powder [2][3]

Solubility Data
The choice of solvent is critical for preparing a stable stock solution. Chlortetracycline HCl has

varying solubility in common laboratory solvents. Use the following table to select an

appropriate solvent for your desired concentration. For biological applications, ensure the final

concentration of the organic solvent is not toxic to the cells.

Solvent Solubility Notes Source(s)

Water ≥12.88 mg/mL

Requires gentle

warming and

sonication. 1g

dissolves in ~75mL.

[1][2]

Methanol ~17.4 mg/mL Soluble at 28°C. [3]

Ethanol ~1.7 - 2.0 mg/mL
Generally low

solubility.
[3][5]

DMSO ~10 - 20 mg/mL

Fresh, anhydrous

DMSO is

recommended as

absorbed moisture

can reduce solubility.

[5][6]

PBS (pH 7.2) ~0.25 mg/mL

Data for 4-epi-

Chlortetracycline, an

epimer.

[5]
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Experimental Protocol: Preparing a 10 mg/mL Stock
Solution in DMSO
This protocol describes the preparation of a 10 mg/mL stock solution of Chlortetracycline HCl in

DMSO.

4.1 Materials

Chlortetracycline Hydrochloride (powder form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes or vials (e.g., amber tubes)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

4.2 Procedure

Preparation: Work in a clean environment (e.g., a laminar flow hood). Bring the

Chlortetracycline HCl powder and DMSO to room temperature before opening to prevent

condensation.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

desired amount of Chlortetracycline HCl powder (e.g., 10 mg).

Solubilization: Add the appropriate volume of DMSO to the tube to achieve the target

concentration. For 10 mg of powder, add 1 mL of DMSO.

Dissolving: Close the tube tightly and vortex the solution until the powder is completely

dissolved. The solution should be clear and yellow. Gentle warming may be applied if

necessary, but avoid excessive heat.
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Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into single-use aliquots in sterile, light-protecting tubes.[7]

Storage: Store the aliquots immediately under the recommended conditions (see Section

5.0).

Note: If using water as the solvent, the final solution should be sterilized by passing it through a

0.22 µm filter before aliquoting and storage.[7] Do not autoclave tetracycline solutions.[8]

Workflow Diagram
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Caption: Workflow for preparing Chlortetracycline HCl stock solution.
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Storage and Stability
Proper storage is essential to maintain the potency of the Chlortetracycline stock solution.

Form
Storage
Temperature

Duration Notes Source(s)

Powder (Solid) -20°C ≥ 4 years

Keep dry and

protected from

light.

[1][5]

Stock in DMSO -20°C Up to 1 month

Store in sealed,

light-protected

aliquots.

[7]

Stock in DMSO -80°C Up to 6 months

Store in sealed,

light-protected

aliquots.

[7]

Aqueous

Solution
4°C ≤ 1 day

Not

recommended

for long-term

storage due to

hydrolysis.

[5][9]

Key Recommendations:

Avoid Light: Chlortetracycline is photosensitive; always use amber or foil-wrapped tubes and

store them in the dark.[2][9]

Aliquot: Prepare single-use aliquots to minimize freeze-thaw cycles, which can degrade the

antibiotic.[7]

Moisture: For solutions in DMSO, ensure the solvent is anhydrous and tubes are sealed

tightly to prevent moisture absorption, which can reduce solubility and stability.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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